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Compound of Interest

Compound Name: 4-(Bromomethyl)phenol

Cat. No.: B1630418 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 4-
(Bromomethyl)phenol (CAS No. 27079-92-1), a versatile reagent in organic synthesis. Due to

its hazardous nature, strict adherence to the following precautions is imperative to ensure

personnel safety and prevent environmental contamination.

Chemical and Physical Properties
4-(Bromomethyl)phenol is a white to yellow powder or granular solid.[1] A summary of its key

physical and chemical properties is provided in the table below.
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Property Value Reference

Molecular Formula C₇H₇BrO [2]

Molecular Weight 187.03 g/mol [2]

Appearance
White to yellow powder or

granular solid
[2]

Melting Point 52-56°C [2]

Boiling Point 269.9 °C at 760 mmHg [3]

Flash Point 117.1 °C [3]

Density 1.593 g/cm³ [3]

GHS Hazard Classification
4-(Bromomethyl)phenol is classified as a hazardous substance. The following table

summarizes its GHS classifications. It is crucial to understand these hazards before handling

the compound.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 3 H301: Toxic if swallowed

Skin Corrosion/Irritation 1B
H314: Causes severe skin

burns and eye damage

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage

Combustible Dust
May form combustible dust

concentrations in air

Note: Classifications may vary slightly between suppliers.

Toxicity and Exposure Limits
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While specific toxicological data such as LD50, LC50, and Permissible Exposure Limits (PELs)

for 4-(Bromomethyl)phenol are not readily available, data for the related compound phenol

can provide an indication of potential toxicity.

Surrogate Toxicity Data (Phenol)

Metric Value Species Reference

Oral LD50 317 mg/kg Rat [4]

Dermal LD50 630 mg/kg Rabbit [4]

OSHA PEL (TWA) 5 ppm Human [5]

NIOSH REL (TWA) 5 ppm Human [5]

NIOSH REL (Ceiling) 15.6 ppm Human [5]

Given the presence of the reactive bromomethyl group, 4-(Bromomethyl)phenol should be

handled as a substance with significant potential for toxicity and irritation.

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling 4-(Bromomethyl)phenol.

Handling 4-(Bromomethyl)phenol

Eye Protection:
Chemical safety goggles or face shield

Hand Protection:
Chemical-resistant gloves (e.g., nitrile, neoprene)

Body Protection:
Flame-retardant lab coat

Respiratory Protection:
Use in a certified chemical fume hood.

If dust is generated, a NIOSH-approved respirator is required.

Safe Handling Achieved

Click to download full resolution via product page
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Caption: Required Personal Protective Equipment (PPE) for handling 4-
(Bromomethyl)phenol.

Safe Handling and Storage
Handling:

Always handle 4-(Bromomethyl)phenol in a well-ventilated area, preferably within a

certified chemical fume hood.[6]

Avoid the formation of dust and aerosols.[6]

Use non-sparking tools to prevent ignition.[6]

Ground all equipment to prevent electrostatic discharge.

Avoid contact with skin, eyes, and clothing.[6]

Wash hands thoroughly after handling.

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[6]

Keep away from incompatible materials such as strong oxidizing agents, bases, and metals.

Long-term storage is recommended at 4°C.[2]

Store in an inert atmosphere.

Experimental Protocols
Spill Cleanup Protocol:

In the event of a spill, follow these procedures:

Evacuate all non-essential personnel from the area.[7]

Wear appropriate PPE, including respiratory protection.
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Remove all sources of ignition.[7]

For solid spills, carefully sweep up the material, avoiding dust generation.

For liquid spills, cover with an inert absorbent material such as sand, dry lime, or soda ash.

[7]

Collect the spilled material and absorbent into a sealed, labeled container for hazardous

waste disposal.[7]

Ventilate the area and decontaminate the spill site with a suitable solvent, followed by

washing with soap and water.

Quenching Protocol for Unused Reagent:

For quenching excess or unreacted 4-(Bromomethyl)phenol, a cautious approach similar to

that for benzyl bromide is recommended:

In a chemical fume hood, prepare a stirred solution of a weak base, such as sodium

bicarbonate or sodium carbonate, in a suitable solvent (e.g., a mixture of water and a water-

miscible organic solvent like THF or ethanol).

Slowly and in small portions, add the 4-(Bromomethyl)phenol to the basic solution. Be

aware of potential exotherms and gas evolution.

Allow the mixture to stir at room temperature until the reaction is complete, which can be

monitored by an appropriate technique like Thin Layer Chromatography (TLC).

Once the reaction is complete, the quenched mixture can be disposed of as hazardous

waste.

Disposal Protocol:

Dispose of 4-(Bromomethyl)phenol and any contaminated materials as hazardous waste in

accordance with local, state, and federal regulations.[6]

Do not dispose of down the drain or in regular trash.
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The preferred method of disposal is through a licensed chemical destruction facility, typically

involving high-temperature incineration with flue gas scrubbing.[6]

Waste 4-(Bromomethyl)phenol Segregate as
halogenated organic waste

Clearly label container
with contents and hazards

Store in a designated
hazardous waste area

Arrange for pickup by a
licensed hazardous waste

disposal company
Proper Disposal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.chemicalbook.com/msds/4-bromomethyl-phenol.pdf
https://www.benchchem.com/product/b1630418?utm_src=pdf-body-img
https://www.benchchem.com/product/b1630418?utm_src=pdf-custom-synthesis
https://datasheets.scbt.com/sc-239315.pdf
https://www.usbio.net/biochemicals/264513//data-sheet
https://www.lookchem.com/casno27079-92-1.html
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13535~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2012:40:22~~Benzyl%20bromide~~
https://www.anaxlab.com/product/27079-92-1-4-bromomethylphenol
https://www.chemicalbook.com/msds/4-bromomethyl-phenol.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0216.pdf
https://www.benchchem.com/product/b1630418#safety-and-handling-precautions-for-4-bromomethyl-phenol
https://www.benchchem.com/product/b1630418#safety-and-handling-precautions-for-4-bromomethyl-phenol
https://www.benchchem.com/product/b1630418#safety-and-handling-precautions-for-4-bromomethyl-phenol
https://www.benchchem.com/product/b1630418#safety-and-handling-precautions-for-4-bromomethyl-phenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630418?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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